Cas no 2062051-40-3 (1-(2-aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide)

• Product Name: 1-(2-aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide
• CAS No: 2062051-40-3
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 5267537
• Update Time: 2025-05-20

1-(2-aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(2-amino-4-pyrimidinyl)-N,N-dimethyl-

• Inchi： 1S/C12H19N5O/c1-16(2)11(18)9-4-7-17(8-5-9)10-3-6-14-12(13)15-10/h3,6,9H,4-5,7-8H2,1-2H3,(H2,13,14,15)
• InChI Key： LPGUTLVHKKGKOW-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=CN=C(N)N=2)CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4

Additional information on 1-(2-aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide

1-(2-Aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide

The compound 1-(2-Aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide (CAS No. 2062051-40-3) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development.

Chemical Structure and Properties

The molecular structure of 1-(2-Aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide is characterized by a piperidine ring substituted with an N,N-dimethylcarboxamide group at the 4-position and a 2-amino-pyrimidinyl group at the 1-position. This arrangement creates a molecule with both aromatic and aliphatic regions, contributing to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The pyrimidine ring, a key structural component, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable moiety in drug design.

Synthesis and Characterization

The synthesis of 1-(2-Aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide involves a multi-step process that typically begins with the preparation of the piperidine derivative followed by coupling reactions to introduce the pyrimidinyl group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

Research into the synthesis of this compound has been driven by its potential applications in treating various diseases, including cancer and inflammatory conditions. The N,N-dimethylcarboxamide group enhances solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Applications in Pharmaceutical Research

The compound has shown promise in preclinical studies as a potential therapeutic agent for several indications. Its ability to inhibit specific kinases makes it a valuable tool in anticancer research. Recent findings suggest that it may also play a role in modulating immune responses, opening new avenues for immunotherapy.

In addition to its pharmacological applications, 1-(2-Aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide is being explored for its potential in developing advanced materials with unique electronic properties. Its structure lends itself well to applications in organic electronics and optoelectronics.

Recent Research Developments

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of 1-(2-Aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide with biological targets. Molecular docking studies have revealed key binding motifs that could be exploited to design more potent derivatives.

Clinical trials are currently underway to evaluate its safety and efficacy as an anticancer agent. Preliminary results indicate favorable pharmacokinetic profiles, suggesting that it could be developed into an oral medication with minimal side effects.

Moreover, green chemistry approaches are being applied to optimize the synthesis process of this compound, reducing environmental impact while maintaining high yields.

Conclusion

In conclusion, 1-(2-Aminopyrimidin-4-yl)-N,N-dimethylpiperidine-4-carboxamide (CAS No. 2062051-40-3) represents a significant advancement in organic chemistry with broad implications for drug development and materials science. Its unique structure and versatile properties make it a valuable compound for further research and application across multiple disciplines.